Cas no 23460-73-3 (Alanine, N-(ethoxyoxoacetyl)-, ethyl ester)

• Product Name: Alanine, N-(ethoxyoxoacetyl)-, ethyl ester
• CAS No: 23460-73-3
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• MDL: MFCD24550036
• CID: 1414378
• PubChem ID: 15544973
• Update Time: 2025-11-02

Alanine, N-(ethoxyoxoacetyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(ethoxyoxoacetyl)-, ethyl ester
• ethyl N-ethoxalylalaninate
• AKOS037646046
• AS-66005
• ethyl 2-[(2-ethoxy-2-oxoacetyl)amino]propanoate
• ethyl2-(2-ethoxy-2-oxoacetamido)propanoate
• W16094
• ethyl 2-(2-ethoxy-2-oxoacetamido)propanoate
• 23460-73-3

• MDL： MFCD24550036
• Inchi： 1S/C9H15NO5/c1-4-14-8(12)6(3)10-7(11)9(13)15-5-2/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： WBQQDEUSGHGJMH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)NC(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Alanine, N-(ethoxyoxoacetyl)-, ethyl ester

Comprehensive Guide to Alanine, N-(ethoxyoxoacetyl)-, ethyl ester (CAS No. 23460-73-3): Properties, Applications, and Market Insights

Alanine, N-(ethoxyoxoacetyl)-, ethyl ester (CAS No. 23460-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This N-substituted alanine derivative features unique structural characteristics, combining an ethoxyoxoacetyl group with an ethyl ester functionality, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for information about this compound's synthesis methods, reactivity patterns, and potential as a building block in peptide chemistry.

The molecular structure of Alanine, N-(ethoxyoxoacetyl)-, ethyl ester contributes to its versatility in organic synthesis. With the growing interest in green chemistry and sustainable synthesis routes, this compound has become particularly relevant as researchers explore eco-friendly approaches to amino acid derivatives. Current market trends show increased demand for such specialized chemical intermediates, especially in the development of novel pharmaceutical ingredients and bioconjugates.

In pharmaceutical applications, Alanine, N-(ethoxyoxoacetyl)-, ethyl ester serves as a crucial intermediate in the synthesis of more complex molecules. Its ester functionality allows for selective modifications, making it valuable for creating prodrug formulations and targeted drug delivery systems. Recent studies have explored its potential in developing enzyme inhibitors and peptide-based therapeutics, aligning with the current focus on personalized medicine and biologics development.

The compound's physical and chemical properties make it suitable for various research applications. Its solubility characteristics in organic solvents and moderate stability under standard laboratory conditions have made it a preferred choice for many synthetic chemists. As the scientific community increasingly searches for information about amino acid protection strategies and peptide coupling reagents, Alanine, N-(ethoxyoxoacetyl)-, ethyl ester has emerged as a subject of significant interest in academic publications and patent literature.

Quality control and analytical methods for Alanine, N-(ethoxyoxoacetyl)-, ethyl ester typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The growing emphasis on analytical method validation in chemical manufacturing has further increased the relevance of these quality assessment protocols.

From a commercial perspective, the market for specialty amino acid derivatives like Alanine, N-(ethoxyoxoacetyl)-, ethyl ester has shown steady growth. Suppliers and manufacturers are responding to increased demand from the pharmaceutical sector and biotechnology industries. Current market analysis indicates particular interest from regions with strong generic drug manufacturing capabilities and emerging biopharmaceutical hubs.

Storage and handling recommendations for Alanine, N-(ethoxyoxoacetyl)-, ethyl ester follow standard protocols for organic esters. Proper storage conditions typically include protection from moisture and maintenance at controlled temperatures. These handling procedures align with broader industry standards for laboratory chemical management and research material preservation.

Recent scientific literature has highlighted innovative applications of Alanine, N-(ethoxyoxoacetyl)-, ethyl ester in bioconjugation chemistry and protein engineering. These developments correspond with current research trends in antibody-drug conjugates and site-specific protein modifications. The compound's unique structural features make it particularly valuable for creating customized molecular linkers in these advanced applications.

Regulatory considerations for Alanine, N-(ethoxyoxoacetyl)-, ethyl ester vary by region and application. While primarily used in research settings, manufacturers and distributors must comply with relevant chemical substance regulations and good laboratory practices. The compound's status as a research chemical means it typically falls under standard regulatory frameworks for laboratory reagents rather than more stringent pharmaceutical ingredient classifications.

Future research directions for Alanine, N-(ethoxyoxoacetyl)-, ethyl ester may explore its potential in catalysis and asymmetric synthesis, particularly in the context of chiral compound production. As the scientific community continues to investigate sustainable chemical processes and atom-efficient reactions, this compound's unique properties position it as a potentially valuable tool in these developing areas of chemical research.